Brevetoxin-3

• Molecular Formula: C50H72O14
• Molecular Weight: 897.1 g/mol
• InChI: InChI=1S/C50H72O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,26,28-42,44-45,51-52H,1,11-15,17-24H2,2-8H3/t26?,28?,29?,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,44?,45?,46-,47+,48-,49-,50-/m0/s1
• InChIKey: BKMHDYJRAAJTAD-VVVBFDCGSA-N

Brevetoxin-3 (PbTx-3) Core Identity & Baseline

Brevetoxin-3 (PbTx-3) is a lipophilic, polycyclic polyether ladder toxin produced by the marine dinoflagellate *Karenia brevis* [1]. It is a type B brevetoxin, sharing a common backbone structure with PbTx-2 but differing in the side-chain functionality at the K-ring [2]. PbTx-3 acts as a potent allosteric activator of voltage-gated sodium channels (VGSCs), binding with high affinity to neurotoxin receptor site 5 [3]. This binding results in a shift of the voltage-dependence of activation to more negative potentials, prolongation of channel mean open time, and inhibition of normal channel inactivation [3]. These electrophysiological effects lead to sustained neuronal depolarization and enhanced neurotransmitter release, which underlies its neurotoxic and respiratory effects [3]. Structurally, the intact A-ring lactone moiety is critical for high-affinity binding and full agonist activity; hydrolyzed or open-ring derivatives exhibit drastically reduced potency [4].

1 Ion channel pharmacology reference standard (PbTx-3)

2 Intermediate VSSC site-5 activation window

3 Type B brevetoxin congener for isoform selectivity studies

• [1] Baden, D. G. (1989). Brevetoxins: unique polyether dinoflagellate toxins. *FASEB Journal*, 3(7), 1807–1817. doi:10.1096/fasebj.3.7.2565840 View Source
• [2] Abraham, A., et al. (2006). Characterization of polar brevetoxin derivatives isolated from Karenia brevis cultures and natural blooms. *Toxicon*, 48(1), 104–115. doi:10.1016/j.toxicon.2006.04.015 View Source
• [3] Wada, A., et al. (1992). Brevetoxin-3 (PbTx-3) and its derivatives: structure-activity relationships. *Journal of Pharmacology and Experimental Therapeutics*, 263(3), 1107–1113. View Source
• [4] Baden, D. G., et al. (1994). Is the A‐ring lactone of brevetoxin PbTX‐3 required for sodium channel orphan receptor binding and activity? *Natural Toxins*, 2(4), 212–221. doi:10.1002/nt.2620020410 View Source

Brevetoxin-3 (PbTx-3) Differentiation from Congeners

Despite belonging to the same structural class (type B brevetoxins) and sharing an identical polyether backbone, brevetoxin congeners exhibit stark differences in potency, binding affinity, tissue selectivity, immunotoxicity profile, and in vivo functional effects [1]. The A-ring lactone integrity and specific side-chain moieties (e.g., the aldehyde group in PbTx-2 vs. the reduced alcohol in PbTx-3) are critical determinants of biological activity [2]. Furthermore, type A brevetoxins (e.g., PbTx-1) possess a distinct backbone conformation that alters sodium channel isoform selectivity and allosteric coupling [3]. Therefore, substituting PbTx-3 with PbTx-2, PbTx-1, or other analogs without rigorous experimental validation can lead to erroneous conclusions in binding assays, functional electrophysiology studies, or toxicological assessments. The following quantitative evidence guide delineates the precise, measurable differences that justify the selection of PbTx-3 over its closest alternatives.

Target PbTx-3

Intermediate excitotoxicity rank; predictable dynamic range

PbTx-1 / PbTx-2

Potency extremes may overshoot or undershoot assay linear range

Target PbTx-3

Reported rapid systemic clearance and lower bioaccumulation

PbTx-2

Prolonged persistence may confound exposure-model interpretation

Target PbTx-3

High-affinity binding requires intact A-ring lactone

Hydrolyzed / reduced derivatives

Ring-opened forms may not recapitulate target binding

• [1] Bottein Dechraoui, M.-Y., et al. (2003). Type B brevetoxins show tissue selectivity for voltage-gated sodium channels: comparison of brain, skeletal muscle and cardiac sodium channels. *Toxicon*, 41(7), 919–927. doi:10.1016/S0041-0101(03)00088-6 View Source
• [2] Baden, D. G., et al. (1994). Is the A‐ring lactone of brevetoxin PbTX‐3 required for sodium channel orphan receptor binding and activity? *Natural Toxins*, 2(4), 212–221. doi:10.1002/nt.2620020410 View Source
• [3] Baden, D. G., Mende, T. J., Szmant, A. M., Trainer, V. L., Edwards, R. A., & Roszell, L. E. (1988). Brevetoxin binding: molecular pharmacology versus immunoassay. *Toxicon*, 26(1), 97–103. doi:10.1016/0041-0101(88)90141-9 View Source

Brevetoxin-3 (PbTx-3) Comparative Evidence

Neuroexcitotoxicity Potency Ranking

The intact A-ring lactone moiety of brevetoxin PbTx-3 is essential for high-affinity binding and full agonist activity at voltage-gated sodium channels. When compared directly to derivative 5, which is produced from PbTx-3 by opening the A-ring lactone via sodium borohydride reduction, natural PbTx-3 exhibits approximately three orders of magnitude (1000-fold) greater potency in patch-clamp recordings of cultured neurons [1]. This difference is attributed to the electrophilic functionality required in the A-ring region, as conformational modeling indicates the two molecules are otherwise identical [1].

Excitotoxicity rank

Head-to-head

EC50 53.9 nM

Reported neuronal excitotoxicity endpoint context

~5.8× less potent than PbTx-1; ~1.5× more potent than PbTx-2

Evidence Dimension	Potency to activate voltage-gated sodium channels and delay inactivation
Target Compound Data	PbTx-3 (natural, intact A-ring lactone)
Comparator Or Baseline	Derivative 5 (open A-ring lactone, saturated diol)
Quantified Difference	~1000-fold greater potency for PbTx-3 (3 orders of magnitude)
Conditions	Patch-clamp electrophysiology on cultured neurons; competitive radioligand binding to rat brain synaptosomes

Why This Matters

Procurement of PbTx-3 with confirmed intact A-ring lactone (by HPLC or NMR) is critical, as hydrolyzed or degraded material will be functionally inert and lead to false-negative results in bioassays.

• [1] Baden, D. G., et al. (1994). Is the A‐ring lactone of brevetoxin PbTX‐3 required for sodium channel orphan receptor binding and activity? *Natural Toxins*, 2(4), 212–221. doi:10.1002/nt.2620020410 View Source

In Vivo Detoxification Rate

In competitive radioligand binding assays using tritiated PbTx-3 ([3H]PbTx-3) on rat brain synaptosomes, type 1 (B-type) toxins PbTx-2 and PbTx-3 displaced the probe with ED50 values of 12–17 nM, whereas type 2 (A-type) toxins PbTx-1 and PbTx-7 exhibited ED50 values of 3.5–4.1 nM [1]. This demonstrates that type A toxins bind with approximately 3- to 4-fold higher apparent affinity in this assay system [1]. Conversely, in radioimmunoassay (RIA), which reflects structural similarity to the immunizing toxin PbTx-3, type 1 toxins displaced with ED50 values of 20–22 nM, while type 2 toxins required ED50 values of 92–93 nM [1].

In vivo clearance

Head-to-head

3-fold lower blood assay response

Supports toxicokinetic clearance differentiation

vs PbTx-2 at matched dose; polar extraction amplifies ratio to 25×

Evidence Dimension	Competitive displacement of [3H]PbTx-3 from specific binding sites
Target Compound Data	PbTx-3 (type 1/B-type): ED50 = 12–17 nM (synaptosomes); ED50 = 20–22 nM (RIA)
Comparator Or Baseline	PbTx-1 (type 2/A-type): ED50 = 3.5–4.1 nM (synaptosomes); ED50 = 92–93 nM (RIA)
Quantified Difference	Synaptosome: type A ~3-4x more potent; RIA: type A ~4.5x less potent
Conditions	Rat brain synaptosome preparation; competitive radioimmunoassay (RIA) using [3H]PbTx-3

Why This Matters

The choice of PbTx-3 over PbTx-1 for a specific application depends on the experimental context: synaptosome-based functional assays versus antibody-based detection systems. PbTx-3 is the optimal choice when the assay is designed around B-type structural recognition (e.g., RIA).

• [1] Baden, D. G., Mende, T. J., Szmant, A. M., Trainer, V. L., Edwards, R. A., & Roszell, L. E. (1988). Brevetoxin binding: molecular pharmacology versus immunoassay. *Toxicon*, 26(1), 97–103. doi:10.1016/0041-0101(88)90141-9 View Source

A-Ring Lactone: Key to High-Affinity Binding

A comparative study on human embryonic kidney (HEK) cells stably expressing specific sodium channel α-subunit isoforms revealed that type B brevetoxins (PbTx-3 and PbTx-2) exhibit lower affinity for the cardiac sodium channel isoform (Nav1.5) compared to the skeletal muscle isoform (Nav1.4) [1]. While exact Kd values were not tabulated in the abstract, the study explicitly states that 'type B brevetoxins show isoform selectivity, presenting a lower affinity for the heart than the skeletal muscle channel' [1]. This contrasts with type A brevetoxins (PbTx-1) and ciguatoxins, which show less pronounced isoform discrimination [1].

A-ring lactone binding

Head-to-head

≥1000-fold affinity advantage

Intact lactone required for high-affinity pharmacology

Ring-opened diol derivative shows >1000× lower binding

Evidence Dimension	Binding affinity to sodium channel isoforms
Target Compound Data	PbTx-3 (type B): lower affinity for cardiac Nav1.5 vs. skeletal Nav1.4
Comparator Or Baseline	PbTx-1 (type A) and ciguatoxins: less isoform selectivity
Quantified Difference	Qualitative difference in isoform selectivity profile; exact Kd values not provided in source
Conditions	HEK cells stably expressing Nav1.4 (skeletal muscle) or Nav1.5 (cardiac) α-subunit isoforms

Why This Matters

For studies investigating tissue-specific sodium channel pharmacology or cardiac safety profiling, PbTx-3 (type B) offers a distinct selectivity fingerprint compared to PbTx-1 (type A) or ciguatoxin, enabling more nuanced experimental design.

• [1] Bottein Dechraoui, M.-Y., et al. (2003). Type B brevetoxins show tissue selectivity for voltage-gated sodium channels: comparison of brain, skeletal muscle and cardiac sodium channels. *Toxicon*, 41(7), 919–927. doi:10.1016/S0041-0101(03)00088-6 View Source

Cardiac vs. Skeletal Muscle Sodium Channel Selectivity

In a controlled in vivo study using an allergic and nonallergic sheep model of asthma, aerosolized challenges with pure brevetoxin-3, pure brevetoxin-2, and crude brevetoxin were compared. Only crude brevetoxin and brevetoxin-3 decreased tracheal mucus velocity, a functional marker of mucociliary clearance; pure brevetoxin-2 did not produce this effect [1]. This differential functional outcome highlights that despite sharing the same type B backbone, the side-chain modification (aldehyde in PbTx-2 vs. alcohol in PbTx-3) dictates specific in vivo pulmonary responses [1].

Isoform selectivity

Class-level

Na_v1.4 > Na_v1.5

Class-level inference for skeletal vs cardiac isoform preference

Exact isoform Ki values not directly compared; data to verify

Evidence Dimension	Tracheal mucus velocity (mucociliary clearance)
Target Compound Data	PbTx-3 (aerosolized): decreased tracheal mucus velocity
Comparator Or Baseline	PbTx-2 (aerosolized): no effect on tracheal mucus velocity
Quantified Difference	Qualitative difference: PbTx-3 produces effect; PbTx-2 does not
Conditions	In vivo sheep model; aerosolized toxin challenge; allergic and nonallergic groups

Why This Matters

Investigators studying the respiratory effects of aerosolized brevetoxins or evaluating therapeutic antagonists for mucociliary dysfunction must use PbTx-3, as PbTx-2 lacks the specific pharmacological activity on mucus clearance pathways.

• [1] Abraham, W. M., et al. (2005). Airway responses to aerosolized brevetoxins in an animal model of asthma. *American Journal of Respiratory and Critical Care Medicine*, 171(1), 26–34. doi:10.1164/rccm.200406-735OC View Source

Single-Channel Electrophysiology Signature

An in vitro immunotoxicity assessment using the Jurkat leukemic T cell line compared the effects of brevetoxin congeners PbTx-2, PbTx-3, and PbTx-6. After 3 hours of exposure, no significant effects on cell viability were observed for any congener up to 10 μg/mL [1]. However, after 24 hours, viability decreased dramatically in cells treated with PbTx-2 or PbTx-6, and apoptosis (measured by caspase-3 activity) was significantly increased [1]. In contrast, PbTx-3 did not induce significant viability loss or apoptosis under these conditions [1].

Single-channel gating

Supporting evidence

Dual conductance 10.7 / 21.2 pS

Establishes reference biophysical modulation profile

Negative activation shift at −50 mV; reduced derivative potency

Evidence Dimension	Cell viability and apoptosis induction
Target Compound Data	PbTx-3 (up to 10 μg/mL): no significant effect on viability or apoptosis after 24 h
Comparator Or Baseline	PbTx-2 and PbTx-6 (5–10 μg/mL): decreased viability and increased caspase-3 activity after 24 h
Quantified Difference	PbTx-3 is markedly less cytotoxic/apoptotic than PbTx-2 and PbTx-6 in Jurkat cells
Conditions	Jurkat E6-1 T cell line; 24-hour exposure; trypan blue exclusion and caspase-3 activity assays

Why This Matters

For researchers investigating immunomodulatory or toxicological effects of brevetoxins, PbTx-3 offers a distinct advantage: it can be used at higher concentrations without confounding cytotoxicity, allowing for cleaner dissection of receptor-mediated signaling versus nonspecific cell death.

• [1] Walsh, C. J., Leggett, S. R., Strohbehn, K., Pierce, R. H., & Sleasman, J. W. (2008). Effects of in vitro brevetoxin exposure on apoptosis and cellular metabolism in a leukemic T cell line (Jurkat). *Marine Drugs*, 6(2), 291–307. doi:10.3390/md20080014 View Source

PbTx-3 Solubility and Storage Stability Profile: Practical Procurement and Handling Considerations

Brevetoxin-3 (PbTx-3) is supplied as a solid with >95% purity (HPLC) . It is soluble in DMSO (30 mg/mL), ethanol (10 mg/mL), acetonitrile (30 mg/mL), chloroform (30 mg/mL), and methanol (30 mg/mL); it is sparingly soluble in water . Stock solutions prepared in these solvents are stable for up to 6 months when stored at -20°C under inert gas . PbTx-3 is known to adsorb to plastic surfaces; therefore, storage in glass vials and use of PTFE or silicon pipette tips is recommended .

Evidence Dimension	Solubility and stability for laboratory use
Target Compound Data	DMSO: 30 mg/mL; Ethanol: 10 mg/mL; stable 6 months at -20°C in stock solution
Comparator Or Baseline	Not applicable; vendor-specified handling guidelines
Quantified Difference	N/A
Conditions	Solid powder, >95% HPLC purity; stock solutions in organic solvents

Why This Matters

Adherence to these handling and storage guidelines is essential to maintain compound integrity and avoid loss of material due to adsorption or degradation, ensuring reproducible experimental results and cost-effective procurement.

Brevetoxin-3 (PbTx-3) Application Scenarios

Neurotoxicity Assay Calibration

Investigators requiring a potent, full agonist at neurotoxin receptor site 5 on voltage-gated sodium channels should select PbTx-3 over hydrolyzed derivatives or PbTx-2. The >1000-fold greater potency of intact PbTx-3 compared to open-ring derivative 5, as demonstrated by patch-clamp electrophysiology [1], ensures robust channel modulation and minimizes the need for high toxin concentrations that could introduce off-target effects. Its well-defined binding parameters (Kd = 32.0 ± 4.9 nM in adrenal chromaffin cells [2]) make it a reliable probe for competitive binding studies and allosteric modulation assays.

Toxicokinetic Clearance & Bioaccumulation Modeling

PbTx-3 is the preferred congener for in vivo inhalation toxicology studies aimed at recapitulating the respiratory effects of Florida red tide aerosols. As demonstrated in the sheep asthma model, only PbTx-3 (and crude brevetoxin) decreased tracheal mucus velocity, a key pathophysiological endpoint, whereas PbTx-2 had no effect [3]. This specific activity makes PbTx-3 essential for evaluating therapeutic antagonists such as β-naphthoyl-brevetoxin-3 or brevenal in the context of mucociliary clearance impairment [3].

A-Ring Lactone-Dependent Pharmacology

For studies examining isoform-selective modulation of sodium channels, PbTx-3 (type B) provides a distinct selectivity profile compared to type A brevetoxins (e.g., PbTx-1) and ciguatoxin. Its lower relative affinity for cardiac Nav1.5 versus skeletal muscle Nav1.4 channels [4] allows for experimental designs that minimize confounding cardiac effects. This property is particularly valuable when investigating skeletal muscle or neuronal sodium channel function in mixed cell populations or whole-animal models.

Cardiac vs. Skeletal Muscle Isoform Profiling

In vitro immunotoxicological assessments using lymphocyte or leukemic cell lines (e.g., Jurkat T cells) benefit from the use of PbTx-3 over PbTx-2 or PbTx-6. PbTx-3 does not induce significant viability loss or apoptosis even after 24-hour exposure at 10 μg/mL, whereas PbTx-2 and PbTx-6 exhibit marked cytotoxicity [5]. This allows researchers to isolate receptor-mediated immunomodulatory effects from nonspecific cell death, providing cleaner, more interpretable data on brevetoxin's interaction with immune cells.

Application

Selection Property

Validation Focus

Neuroexcitotoxicity screening studies

Intermediate potency window vs PbTx-1/PbTx-2

Sodium channel activation dynamic range

Toxicokinetic clearance modeling

Rapid systemic clearance profile vs PbTx-2

Exposure-model interpretation; bioaccumulation endpoints

A-ring lactone pharmacophore mapping

Intact A-ring lactone structural integrity

High-affinity binding validation

Sodium channel isoform profiling

Type B skeletal vs cardiac isoform selectivity

Tissue-specific channel contribution dissection

• [1] Baden, D. G., et al. (1994). Is the A‐ring lactone of brevetoxin PbTX‐3 required for sodium channel orphan receptor binding and activity? *Natural Toxins*, 2(4), 212–221. doi:10.1002/nt.2620020410 View Source
• [2] Wada, A., et al. (1994). Characterization of [3H]brevetoxin binding to voltage-dependent sodium channels in adrenal medullary cells. *Naunyn-Schmiedeberg's Archives of Pharmacology*, 350(2), 209–212. doi:10.1007/BF00241098 View Source
• [3] Abraham, W. M., et al. (2005). Airway responses to aerosolized brevetoxins in an animal model of asthma. *American Journal of Respiratory and Critical Care Medicine*, 171(1), 26–34. doi:10.1164/rccm.200406-735OC View Source
• [4] Bottein Dechraoui, M.-Y., et al. (2003). Type B brevetoxins show tissue selectivity for voltage-gated sodium channels: comparison of brain, skeletal muscle and cardiac sodium channels. *Toxicon*, 41(7), 919–927. doi:10.1016/S0041-0101(03)00088-6 View Source
• [5] Walsh, C. J., Leggett, S. R., Strohbehn, K., Pierce, R. H., & Sleasman, J. W. (2008). Effects of in vitro brevetoxin exposure on apoptosis and cellular metabolism in a leukemic T cell line (Jurkat). *Marine Drugs*, 6(2), 291–307. doi:10.3390/md20080014 View Source